Phenyl 2-O,3-O-dibenzyl-4-O,6-O-benzylidene-1-thio-alpha-D-mannopyranoside
Overview
Description
Phenyl 2-O,3-O-dibenzyl-4-O,6-O-benzylidene-1-thio-alpha-D-mannopyranoside is a useful research compound. Its molecular formula is C33H32O5S and its molecular weight is 540.7 g/mol. The purity is usually 95%.
BenchChem offers high-quality Phenyl 2-O,3-O-dibenzyl-4-O,6-O-benzylidene-1-thio-alpha-D-mannopyranoside suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Phenyl 2-O,3-O-dibenzyl-4-O,6-O-benzylidene-1-thio-alpha-D-mannopyranoside including the price, delivery time, and more detailed information at info@benchchem.com.
properties
CAS RN |
903881-30-1 |
|---|---|
Product Name |
Phenyl 2-O,3-O-dibenzyl-4-O,6-O-benzylidene-1-thio-alpha-D-mannopyranoside |
Molecular Formula |
C33H32O5S |
Molecular Weight |
540.7 g/mol |
IUPAC Name |
(4aR,6R,7S,8S,8aR)-2-phenyl-7,8-bis(phenylmethoxy)-6-phenylsulfanyl-4,4a,6,7,8,8a-hexahydropyrano[3,2-d][1,3]dioxine |
InChI |
InChI=1S/C33H32O5S/c1-5-13-24(14-6-1)21-34-30-29-28(23-36-32(38-29)26-17-9-3-10-18-26)37-33(39-27-19-11-4-12-20-27)31(30)35-22-25-15-7-2-8-16-25/h1-20,28-33H,21-23H2/t28-,29-,30+,31+,32?,33-/m1/s1 |
InChI Key |
KDTRYCJSIFGZHI-FLQYFCLYSA-N |
Isomeric SMILES |
C1[C@@H]2[C@H]([C@@H]([C@@H]([C@H](O2)SC3=CC=CC=C3)OCC4=CC=CC=C4)OCC5=CC=CC=C5)OC(O1)C6=CC=CC=C6 |
SMILES |
C1C2C(C(C(C(O2)SC3=CC=CC=C3)OCC4=CC=CC=C4)OCC5=CC=CC=C5)OC(O1)C6=CC=CC=C6 |
Canonical SMILES |
C1C2C(C(C(C(O2)SC3=CC=CC=C3)OCC4=CC=CC=C4)OCC5=CC=CC=C5)OC(O1)C6=CC=CC=C6 |
Origin of Product |
United States |
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